methyl 3-(N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methylsulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C18H21NO7S/c1-24-15-6-5-12(17(20)25-2)10-16(15)27(22,23)19-11-18(21)8-3-4-14-13(18)7-9-26-14/h5-7,9-10,19,21H,3-4,8,11H2,1-2H3
• InChI Key: VNUXIIOJXANRHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC2(CCCC3=C2C=CO3)O
• Molecular Formula: C18H21NO7S
• Molecular Weight: 395.4 g/mol

Description

Methyl 3-(N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)sulfamoyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C18H21NO7S and its molecular weight is 395.43. The purity is usually 95%.
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Scientific Research Applications

Photochemical Applications

Studies on compounds with structural similarities, such as those involving methoxybenzoate groups and benzofuran derivatives, have shown potential in photodynamic therapy for cancer treatment. For instance, the synthesis and characterization of zinc phthalocyanine derivatives have demonstrated these compounds' utility as Type II photosensitizers due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for effective cancer treatment via photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, derivatives of benzofuran and methoxybenzoate have been explored for their therapeutic potential. For example, the synthesis of new bromophenol derivatives from the red alga Rhodomela confervoides has yielded compounds with structures elucidated through various spectroscopic methods. However, these compounds were found inactive against several human cancer cell lines and microorganisms, indicating the importance of structural activity relationship studies in drug discovery (Zhao et al., 2004).

Material Science

The rational design and synthesis of spherical supramolecular dendrimers, which self-organize in novel thermotropic cubic liquid-crystalline phases, demonstrate the application of methoxybenzoate-based compounds in material science. These dendrimers, synthesized from monodendrons based on methyl 3,4,5-trishydroxybenzoate, exhibit unique liquid-crystalline phases that could have implications for creating new materials with specific optical and electronic properties (Balagurusamy, Ungar, Percec, & Johansson, 1997).